Cas no 153827-71-5 (1H-Indole-2-carboxylic acid, 3-iodo-1-(phenylsulfonyl)-, ethyl ester)

• Product Name: 1H-Indole-2-carboxylic acid, 3-iodo-1-(phenylsulfonyl)-, ethyl ester
• CAS No: 153827-71-5
• MF: C₁₇H₁₄INO₄S
• MW: 455.266835689545
• CID: 2779190
• PubChem ID: 10575727
• Update Time: 2025-04-21

1H-Indole-2-carboxylic acid, 3-iodo-1-(phenylsulfonyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 3-iodo-1-(phenylsulfonyl)-, ethyl ester
• DTXSID80441937
• 153827-71-5
• DTXCID80392758
• Ethyl 3-iodo-1-(phenylsulfonyl)-1H-indole-2-carboxylate

• Inchi： 1S/C17H14INO4S/c1-2-23-17(20)16-15(18)13-10-6-7-11-14(13)19(16)24(21,22)12-8-4-3-5-9-12/h3-11H,2H2,1H3
• InChI Key： XGZMLOLDNRXPKC-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)OCC)N(C2C=CC=CC=21)S(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 454.96883Da
• Monoisotopic Mass: 454.96883Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 73.8Ų